Cas no 35031-47-1 (Benzaldehyde, 3,5-dibromo-4-methoxy-2-(phenylmethoxy)-)

• Product Name: Benzaldehyde, 3,5-dibromo-4-methoxy-2-(phenylmethoxy)-
• CAS No: 35031-47-1
• MF: C₁₅H₁₂Br₂O₃
• MW: 400.061983108521
• CID: 1467581
• PubChem ID: 44424562
• Update Time: 2025-04-20

Benzaldehyde, 3,5-dibromo-4-methoxy-2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,5-dibromo-4-methoxy-2-(phenylmethoxy)-
• 3,5-dibromo-4-methoxy-2-phenylmethoxybenzaldehyde
• 35031-47-1
• CS-0531314
• 2-(Benzyloxy)-3,5-dibromo-4-methoxybenzaldehyde
• DTXSID30659020
• CHEMBL228770

• Inchi： 1S/C15H12Br2O3/c1-19-15-12(16)7-11(8-18)14(13(15)17)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： YSMHWFQEABEUIN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C=O)=C1OCC1C=CC=CC=1)Br)OC

Computed Properties

• Exact Mass: 397.91526
• Monoisotopic Mass: 397.91532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53